![molecular formula C13H14N2OS2 B4678329 2-[(2-methylbenzyl)thio]-N-1,3-thiazol-2-ylacetamide](/img/structure/B4678329.png)
2-[(2-methylbenzyl)thio]-N-1,3-thiazol-2-ylacetamide
Overview
Description
2-[(2-methylbenzyl)thio]-N-1,3-thiazol-2-ylacetamide is a chemical compound that has been extensively researched due to its potential applications in the field of medicine. This compound is known to possess a wide range of biochemical and physiological effects, making it a promising candidate for use in various medical applications.
Mechanism of Action
The mechanism of action of 2-[(2-methylbenzyl)thio]-N-1,3-thiazol-2-ylacetamide is not fully understood. However, it is believed that the compound acts by inhibiting the production of inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
Apart from its anti-inflammatory properties, this compound is also known to possess other biochemical and physiological effects. For instance, it has been shown to possess antimicrobial activity against various bacterial strains. Additionally, it has been found to possess antioxidant properties, making it a potential candidate for use in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-[(2-methylbenzyl)thio]-N-1,3-thiazol-2-ylacetamide in lab experiments is its relatively low toxicity. This makes it a safer alternative to other compounds that may be more toxic. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on 2-[(2-methylbenzyl)thio]-N-1,3-thiazol-2-ylacetamide. One area of interest is its potential use as a treatment for neuroinflammatory diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further research could be conducted on the compound's antimicrobial and antioxidant properties to explore its potential applications in these areas. Finally, more studies could be conducted to elucidate the compound's mechanism of action, which could provide valuable insights into its potential uses in medicine.
Scientific Research Applications
2-[(2-methylbenzyl)thio]-N-1,3-thiazol-2-ylacetamide has been extensively studied for its potential applications in the field of medicine. One of the primary areas of research has been its use as an anti-inflammatory agent. Studies have shown that this compound is effective in reducing inflammation in various animal models.
properties
IUPAC Name |
2-[(2-methylphenyl)methylsulfanyl]-N-(1,3-thiazol-2-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2OS2/c1-10-4-2-3-5-11(10)8-17-9-12(16)15-13-14-6-7-18-13/h2-7H,8-9H2,1H3,(H,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCPRTQGFHAFRFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSCC(=O)NC2=NC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.